![molecular formula C14H21NO3 B1616254 Hydroxyalachlor CAS No. 56681-55-1](/img/structure/B1616254.png)
Hydroxyalachlor
Overview
Description
Hydroxyalachlor (also known as hydroxy-2-chloro-3-methyl-3-penten-1-ol, hydroxy-2-chloro-3-methylpent-1-en-3-ol, or hydroxy-2-chloro-3-methylpent-3-en-1-ol) is a synthetic organic compound belonging to the class of compounds known as alkyl halides. It is a colorless liquid with a sweet, chloroform-like odor. Hydroxyalachlor is used in a variety of applications, including in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. It is also used as an insecticide and as a biocide.
Scientific Research Applications
Agricultural Weed Control
Hydroxyalachlor: is primarily used as a pre-emergence herbicide in agriculture. It effectively controls broadleaf weeds and annual grasses in crops like corn, sorghum, and soybean . Its application ensures that crops are not outcompeted for nutrients and sunlight, which can significantly improve yields.
Environmental Fate Studies
Research into the environmental fate of Hydroxyalachlor is crucial due to its widespread use. Studies focus on its persistence, transport, and degradation in soil and water systems. Understanding these processes helps in assessing the potential risks and in developing strategies to mitigate environmental contamination .
Ecotoxicology
Ecotoxicological research investigates the impact of Hydroxyalachlor on non-target organisms, including plants, animals, and humans. This research is vital for understanding the broader ecological implications of its use and for establishing safety guidelines .
Photocatalytic Degradation
Hydroxyalachlor’s degradation under sunlight is studied using photocatalysts like TiO2. Optimizing parameters such as photocatalyst concentration, temperature, pH, sunlight intensity, and irradiation time can enhance the degradation process, making it a viable method for decontaminating water resources .
Biodegradation and Biotransformation
The role of microbial strains in the biodegradation of Hydroxyalachlor is a significant area of study. Identifying bacterial and fungal strains capable of degrading the compound, as well as the enzymes involved, can lead to bioremediation techniques for contaminated sites .
properties
IUPAC Name |
N-(2,6-diethylphenyl)-2-hydroxy-N-(methoxymethyl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO3/c1-4-11-7-6-8-12(5-2)14(11)15(10-18-3)13(17)9-16/h6-8,16H,4-5,9-10H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEFLNPUKMSWYFB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=CC=C1)CC)N(COC)C(=O)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70205242 | |
Record name | Hydroxyalachlor | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70205242 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Hydroxyalachlor | |
CAS RN |
56681-55-1 | |
Record name | Hydroxyalachlor | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056681551 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Hydroxyalachlor | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70205242 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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